Cas no 62143-21-9 (Diazene, bis[4-[[4-(heptyloxy)-1-naphthalenyl]azo]phenyl]-, 1-oxide)

• Product Name: Diazene, bis[4-[[4-(heptyloxy)-1-naphthalenyl]azo]phenyl]-, 1-oxide
• CAS No: 62143-21-9
• MF: C₄₆H₅₀N₆O₃
• MW: 734.927610874176
• CID: 456589
• PubChem ID: 71389527
• Update Time: 2025-04-19

Diazene, bis[4-[[4-(heptyloxy)-1-naphthalenyl]azo]phenyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Diazene, bis[4-[[4-(heptyloxy)-1-naphthalenyl]azo]phenyl]-, 1-oxide
• [4-[(4-heptoxynaphthalen-1-yl)diazenyl]phenyl]-[4-[(4-heptoxynaphthalen-1-yl)diazenyl]phenyl]imino-oxidoazanium
• DTXSID10811528
• (E)-1-[4-(Heptyloxy)naphthalen-1-yl]-2-{4-[(Z)-(4-{(E)-[4-(heptyloxy)naphthalen-1-yl]diazenyl}phenyl)-NNO-azoxy]phenyl}diazene
• 62143-21-9

• Inchi： 1S/C46H50N6O3/c1-3-5-7-9-15-33-54-45-31-29-43(39-17-11-13-19-41(39)45)49-47-35-21-23-37(24-22-35)51-52(53)38-27-25-36(26-28-38)48-50-44-30-32-46(42-20-14-12-18-40(42)44)55-34-16-10-8-6-4-2/h11-14,17-32H,3-10,15-16,33-34H2,1-2H3/b49-47+,50-48+,52-51-
• InChI Key： ZGOYFVHXBZNEIH-QDOQYPAUSA-N
• SMILES： O(C1C=CC(=C2C=CC=CC=12)/N=N/C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)/N=N/C1C=CC(=C2C=CC=CC2=1)OCCCCCCC)/[O-])CCCCCCC

Computed Properties

• Exact Mass: 734.3948
• Monoisotopic Mass: 734.39443948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 55
• Rotatable Bond Count: 20
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.33